(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride
Overview
Description
“(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride” is an organic compound . It is generally a solid, appearing as white crystals or crystalline powder . The compound’s primary use is as an intermediate in organic synthesis . It can also be used as a catalyst or precursor for other organic reactions .
Synthesis Analysis
The preparation method for “(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride” is generally achieved through chemical synthesis . It has been used in the preparation of nitrile by catalytic oxidation of amines .Molecular Structure Analysis
The molecular structure of “(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride” can be represented by the formula C9H7F6N . The InChI code for this compound is 1S/C9H7F6N.ClH/c10-8(11,12)6-1-5(4-16)2-7(3-6)9(13,14)15;/h1-3H,4,16H2;1H .Chemical Reactions Analysis
“(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride” is used in various organic reactions. For instance, it can be used in the transamination reaction of acetophenone, 3,5-bistrifluoromethylacetophenone, benzylacetone, and p-methoxyphenylacetone to phenylethylamine, 1-[3,5-bis(trifluoromethyl)phenyl]ethanamine, 4-phenyl-2-butylamine, and 1-(4-methoxyphenyl)propan-1-amine .Physical And Chemical Properties Analysis
“(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride” is a solid, generally appearing as white crystals or crystalline powder . It has a molecular weight of 243.15 .Scientific Research Applications
Chemical Derivatization
This compound is utilized in the chemical derivatization of amino-functionalized model surfaces. It plays a crucial role in modifying chemical entities to enhance their analytical properties, such as volatility, detectability, or stability .
Synthesis of Zwitterionic Salts
It serves as a precursor in the synthesis of arylaminothiocarbonylpyridinium zwitterionic salts. These salts are significant due to their unique structural properties and potential applications in materials science .
Organic Transformations
The compound is extensively used in promoting organic transformations. Its unique structure, featuring the 3,5-bis(trifluoromethyl)phenyl motif, is particularly useful in hydrogen bond catalysts, which are pivotal in numerous organic reactions .
Safety And Hazards
properties
IUPAC Name |
[3,5-bis(trifluoromethyl)phenyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F6N.ClH/c10-8(11,12)6-1-5(4-16)2-7(3-6)9(13,14)15;/h1-3H,4,16H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKJHHGNJFKHGRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClF6N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20595125 |
Source
|
| Record name | 1-[3,5-Bis(trifluoromethyl)phenyl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20595125 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride | |
CAS RN |
42365-62-8 |
Source
|
| Record name | 1-[3,5-Bis(trifluoromethyl)phenyl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20595125 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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